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Compound of Interest

Compound Name:
Octadecyl 3-(3,5-di-tert-butyl-4-

hydroxyphenyl)propionate

Cat. No.: B107695 Get Quote

In the realm of materials science and drug development, the long-term stability of organic

substrates is not merely a desirable attribute but a cornerstone of product efficacy, safety, and

reliability. The silent, relentless process of thermo-oxidative degradation can compromise

everything from the mechanical integrity of a polymer-based medical device to the shelf-life of a

sensitive formulation. It is in this context that primary antioxidants, such as the sterically

hindered phenolic compound Antioxidant 1076, become critical enabling molecules.

This guide is structured to provide researchers, scientists, and development professionals with

a comprehensive understanding of the core physicochemical properties of Antioxidant 1076.

We will move beyond a simple recitation of data points to explore the causal relationships

between these properties and the antioxidant's performance. The methodologies detailed

herein are presented not just as instructions, but as self-validating systems designed to ensure

robust and reproducible characterization. By understanding the 'why' behind the 'how,' we can

more effectively harness the protective capabilities of this versatile stabilizer.

Molecular Identity and Core Characteristics
Antioxidant 1076, known chemically as Octadecyl 3-(3,5-di-tert-butyl-4-
hydroxyphenyl)propionate, is a high molecular weight, sterically hindered phenolic

antioxidant.[1][2][3][4] Its structure is fundamental to its function, featuring a reactive phenolic

hydroxyl group responsible for its antioxidant activity, bulky tert-butyl groups that provide steric

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b107695?utm_src=pdf-interest
https://www.benchchem.com/product/b107695?utm_src=pdf-body
https://www.benchchem.com/product/b107695?utm_src=pdf-body
https://www.akrochem.com/pdf/technical_data_sheet/rubber_chemicals/antioxidant_1076.pdf
https://welltchemicals.com/blog/irganox-1076-antioxidant-your-complete-guide-in-2024/
https://www.specialchem.com/adhesives/product/basf-irganox-1076
https://www.specialchem.com/polymer-additives/product/basf-irganox-1076
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


hindrance and stability, and a long octadecyl tail that enhances its compatibility and reduces

volatility in organic substrates.[5]

Property Value Source(s)

IUPAC Name
octadecyl 3-(3,5-di-tert-butyl-4-

hydroxyphenyl)propanoate
[6]

Synonyms

Irganox 1076, Stearyl 3-(3,5-di-

tert-butyl-4-

hydroxyphenyl)propionate

[1][6][7]

CAS Number 2082-79-3 [8][9][10]

Molecular Formula C₃₅H₆₂O₃ [8][9]

Molecular Weight 530.86 g/mol [2][6][8]

Appearance
White to off-white crystalline

powder or granules
[1][8][11][12]

The Mechanism of Action: A Radical Interruption
Antioxidant 1076 functions as a primary, or chain-breaking, antioxidant.[5][13] Its primary role is

to intercept and neutralize the highly reactive peroxy free radicals (ROO•) that are the primary

propagators of the auto-oxidation cycle in organic materials.

The causality of its efficacy is rooted in the following steps:

H-Atom Donation: When a peroxy radical is formed within the substrate, the phenolic

hydroxyl (-OH) group of Antioxidant 1076 donates its labile hydrogen atom to this radical.[13]

This reaction converts the aggressive peroxy radical into a more stable hydroperoxide

(ROOH) and, in the process, terminates that specific chain reaction.[13]

Formation of a Stabilized Radical: The Antioxidant 1076 molecule is transformed into a

sterically hindered phenoxyl radical (ArO•).[13] Crucially, this resulting radical is non-reactive.

The unpaired electron is delocalized across the aromatic ring through resonance, and the

large tert-butyl groups sterically shield it, preventing it from initiating new oxidation chains.[5]
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[13] This stability is the key to its function as a chain terminator rather than a chain

propagator.

This mechanism is often enhanced through synergy with secondary antioxidants, such as

phosphites (e.g., Irgafos 168) or thioesters (e.g., DLTP), which function by decomposing the

hydroperoxides (ROOH) into non-radical, stable products.[8][14][15]
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Diagram 1: Radical Scavenging Mechanism of Antioxidant 1076
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Diagram 2: HPLC-UV Workflow for Antioxidant 1076 Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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